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The table below summarizes trigonelline content from available scientific measurements. Please note that

data for roots and flowers is absent from current literature.

) Concentration / . . Source /

Plant Tissue Specific Cultivar | Context L
Presence Citation

Green Coffee 9.87 — 12.60 mg/g Arabica green coffee [1]

Bean

Green Coffee ~0.80 g/100 g dry Roasted at 225°C (fast-roasting) [1]

Bean weight

Roasted Coffee 70 mg/cup Arabica espresso [1]

Bean

Leaf Detected, not One of 41 key discriminators among [2]
guantified cultivars

Leaf Detected, not Component of cell suspension cultures for  [3]

guantified

metabolite production

Experimental Protocols for Trigonelline Analysis
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Here are detailed methodologies for extracting and quantifying trigonelline from plant tissues, as used in

recent studies.

Protocol for Leaf Metabolite Extraction and Profiling

This non-targeted metabolomics approach is used for comprehensive analysis, including trigonelline

detection [2].

¢ Plant Material Preparation: Collect fully expanded leaves, excise and discard the midribs. Flash-
freeze the remaining leaf material in liquid nitrogen and lyophilize (freeze-dry).

¢ Grinding and Storage: Grind the lyophilized material under liquid nitrogen. Store the powder in
vacuum-sealed containers.

e Metabolite Extraction: Weigh 30 mg of lyophilized powder into a microtube. Add 1.5 mL of extraction
solvent (Methyl-tert-butyl-ether:methanol, MTBE:MeOH, 3:1 v/v) along with internal standards (e.qg.,
U-13C sorbitol, L-Alanine-d4).

e Extraction Process: Vortex the mixture, then incubate on an orbital shaker (40 rpm) for 45 minutes
at 4°C. Sonicate in a water bath at 4°C for 15 minutes. Centrifuge at 10,000xg for 10 minutes at 4°C.

e Sample Preparation for Analysis: Transfer 0.5 mL of the soluble supernatant to a new microtube
and dry in a speed vacuum concentrator.

e Derivatization and GC-TOF MS Analysis: Derivative the dried extract using methoxyamine
hydrochloride in pyridine and N-trimethylsilyl-N-methyl trifluoroacetamide (MSTFA). Analyze using
Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF MS).

e Data Processing: Use ChromaTOF software with the GOLM Metabolome Database and other
libraries (KEGG, HMDB) for metabolite identification and validation.

Protocol for Bean Compound Quantification using LC-MS

This targeted method is used for precise quantification of trigonelline and other key compounds in green

coffee beans [4].

e Sample Preparation: Process coffee cherries using standard methods (puling, fermentation,
washing, sun-drying). Grade green beans and ensure uniform moisture content (~10%).

¢ Chemical Analysis: Use Liquid Chromatography coupled with Mass Spectrometry (LC-MS).

e Standards: Use analytical grade trigonelline standard (CAS: 6138-41-6) for calibration and
identification.

o Data Expression: Express trigonelline content on a dry weight basis (dwb).
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Cellular Mechanisms and Signaling Pathways of
Trigonelline

Recent proteomic research has elucidated trigonelline's renoprotective mechanism of action, visualized

below [1] [5].
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Trigonelline's cellular pathway prevents kidney stone-related cell damage by inhibiting oxidative stress and

other defects.

Key Experimental Validation: The proposed pathway was functionally validated in renal (MDCK) cells.
Pretreatment with a subtoxic concentration (100 pM) of trigonelline prevented all listed defects induced by
Calcium Oxalate Monohydrate (COM) crystals, including overproduction of reactive oxygen species (ROS),

cell cycle shift, tight junction disruption, and epithelial-mesenchymal transition (EMT) [1] [5].

Research Gaps and Future Directions

e Focus on Beans and Leaves: Current metabolomic studies on Coffea arabica heavily prioritize
beans and, to a lesser extent, leaves, creating a significant knowledge gap regarding trigonelline
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distribution in other tissues like stems, roots, and flowers.

e Embrace Advanced Metabolomics: Applying the non-targeted metabolomic protocols used for
leaves [2] to other plant tissues is a logical and necessary step for generating a complete distribution
map.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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